2-((2,4-Difluorophenyl)amino)-2-oxoethyl (E)-3-(5-chloro-1-(4-fluorophenyl)-3-methyl-1H-pyrazol-4-yl)acrylate

• CAS No.: 956779-13-8
• Molecular Formula: C21H15ClF3N3O3
• Molecular Weight: 449.8 g/mol
• IUPAC Name: [2-(2,4-difluoroanilino)-2-oxoethyl] (E)-3-[5-chloro-1-(4-fluorophenyl)-3-methylpyrazol-4-yl]prop-2-enoate
• InChI: InChI=1S/C21H15ClF3N3O3/c1-12-16(21(22)28(27-12)15-5-2-13(23)3-6-15)7-9-20(30)31-11-19(29)26-18-8-4-14(24)10-17(18)25/h2-10H,11H2,1H3,(H,26,29)/b9-7+
• InChI Key: ISPQYCPRTDVMPP-VQHVLOKHSA-N
• Isomeric SMILES: CC1=NN(C(=C1/C=C/C(=O)OCC(=O)NC2=C(C=C(C=C2)F)F)Cl)C3=CC=C(C=C3)F
• Canonical SMILES: CC1=NN(C(=C1C=CC(=O)OCC(=O)NC2=C(C=C(C=C2)F)F)Cl)C3=CC=C(C=C3)F

Description

The compound 2-((2,4-Difluorophenyl)amino)-2-oxoethyl (E)-3-(5-chloro-1-(4-fluorophenyl)-3-methyl-1H-pyrazol-4-yl)acrylate is a structurally complex molecule featuring a pyrazole core substituted with chloro, methyl, and fluorophenyl groups, linked via an (E)-acrylate ester to a 2,4-difluorophenyl carbamate moiety. Its design incorporates multiple halogen atoms (Cl, F) and planar aromatic systems, which are critical for intermolecular interactions such as π-π stacking, hydrogen bonding, and halogen-mediated contacts.

Comparison with Similar Compounds

Table 1: Comparison of Key Structural and Crystallographic Properties

Compound Name	Core Structure	Substituents	Crystal System	Notable Interactions	Biological Activity
Target Compound	Pyrazole	5-Cl, 3-CH₃, 1-(4-FC₆H₄); (E)-acrylate ester; 2,4-difluorophenyl carbamate	N/A*	Potential π-π stacking, H-bonding	Inferred antimicrobial
4-(4-Chlorophenyl)-2-(5-(4-fluorophenyl)-3-(1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl)-4,5-dihydro-1H-pyrazol-1-yl)thiazole (4)	Thiazole	4-ClC₆H₄; 5-(4-FC₆H₄); triazole; 4,5-dihydropyrazole	Triclinic (P̄1)	Halogen (Cl) packing, H-bonding	Antimicrobial
5-(4-Chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1H-pyrazole-3-carboxylic acid	Pyrazole	5-ClC₆H₄; 1-(2,4-Cl₂C₆H₃); 3-COOH	Monoclinic	Cl⋯Cl contacts, dimeric H-bonding	Not reported
Ethyl 2-[5-(4-chlorophenyl)-1-(4-fluorophenyl)-1H-pyrazol-3-yl]-4-methylthiazole-5-carboxylate	Thiazole	5-ClC₆H₄; 1-(4-FC₆H₄); ethyl ester	N/A*	π-π stacking, C-H⋯O bonds	Not reported

Key Observations:

Halogen Influence: The target compound’s 5-Cl and 4-fluorophenyl groups mirror those in Compound 4 , where chloro substituents contribute to isostructurality despite differences in halogen size (Cl vs. Br). However, even minor substituent changes (e.g., 2,4-dichlorophenyl in ) can disrupt isostructurality due to steric or electronic effects . The 2,4-difluorophenyl carbamate in the target compound may enhance solubility compared to dichlorophenyl analogs, as fluorine’s electronegativity reduces hydrophobic interactions .

Ester vs. Carboxylic Acid Functionality :

• The (E)-acrylate ester in the target compound contrasts with the carboxylic acid group in . Esters typically improve membrane permeability, whereas carboxylic acids enhance hydrogen bonding, affecting crystal packing and bioavailability .

Crystal Packing and Intermolecular Interactions :

• Compound 4 exhibits triclinic symmetry with Cl⋯F contacts and hydrogen bonding, similar to brominated analogs. The target compound’s acrylate group may introduce additional π-π stacking or C-H⋯O interactions, akin to ethyl ester derivatives in .

Reactivity and Computational Analysis

Table 2: Reactivity Descriptors and Computational Insights

Compound Name	Methodologies Employed	Key Findings
Target Compound	Not reported	N/A
(E)-3-Bromo-4-((4-((1-(4-chlorophenyl)ethylidene)amino)-5-phenyl-4H-1,2,4-triazol-3-yl)thio)-5-((2-isopropylcyclohexyl)oxy)furan-2(5H)-one	DFT, Hirshfeld surfaces, CDFT	High electrophilicity at triazole S-atom; π-π stacking dominates crystal packing
4-(4-Chlorophenyl)-2-(5-(4-fluorophenyl)-3-(1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl)-4,5-dihydro-1H-pyrazol-1-yl)thiazole (4)	Single-crystal XRD	Isostructurality driven by halogen size and planar conformation

Key Observations:

• The target compound’s acrylate group may exhibit electrophilic character at the α,β-unsaturated carbonyl, similar to triazole-thio derivatives analyzed via DFT in .
• Hirshfeld surface analysis (as applied in ) could elucidate the role of fluorine atoms in directing C-F⋯H or F⋯F interactions, which are critical in drug-receptor binding .